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Compound of Interest

Compound Name: 3-Methoxy-2,5-toluquinone

Cat. No.: B1221552

An In-depth Technical Guide to 3-Methoxy-2,5-
toluguinone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Methoxy-2,5-toluquinone (CAS No. 611-68-7), a benzoquinone derivative with
noted antimicrobial properties. This document collates available data on its physicochemical
characteristics, biological activity, and presents generalized experimental protocols and
conceptual signaling pathways relevant to its class of compounds. Due to the limited availability
of specific experimental data for this compound in publicly accessible literature, this guide also
addresses the common confusion with its isomers and provides predictive insights based on its
structure.

Chemical and Physical Properties

3-Methoxy-2,5-toluquinone, also known by its synonyms 2-methoxy-6-methyl-p-
benzoquinone and 4-Methoxy-toluoquinone, is a yellow crystalline solid.[1] Its fundamental
properties are summarized in the table below.
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Property Value Reference
Molecular Formula CsHsOs3 [21[3114]
Molecular Weight 152.15 g/mol [2][4][5][6]
CAS Number 611-68-7 [2][3]
Yellow Crystal / Light yellow to
Appearance _ [1][6]
yellow (Solid)
Melting Point 145-146 °C [1]
Boiling Point 255.2 °C at 760 mmHg [1]
Density 1.17 g/cm3 [1]
B Soluble in DMSO and
Solubility [5]
PEG300.
Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
Storage [5][6]

for 6 months, -20°C for 1

month.

Spectroscopic Profile (Predicted)

Detailed experimental spectroscopic data for 3-Methoxy-2,5-toluquinone is not readily
available in the reviewed literature. However, based on its chemical structure, the following
spectroscopic characteristics can be predicted.
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Spectroscopy Predicted Characteristics

Signals corresponding to a methyl group, a
1H NMR methoxy group, and two vinyl protons on the

quinone ring.

Resonances for two carbonyl carbons, four
13C NMR olefinic carbons, one methoxy carbon, and one

methyl carbon.

Characteristic absorption bands for C=0
IR Spectroscopy (quinone) stretching, C=C (alkene) stretching,
and C-O (ether) stretching.

A molecular ion peak [M]* at m/z 152, with
Mass Spectrometry fragmentation patterns corresponding to the loss
of CO, CHs, and OCHs groups.[7]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Methoxy-2,5-toluquinone
(CAS 611-68-7) is not explicitly available in the reviewed literature. However, a general
approach for the synthesis of substituted benzoquinones involves the oxidation of
corresponding hydroquinones or phenols. A plausible synthetic route could involve the selective
methoxylation and oxidation of 2-methylhydroquinone.

Below is a generalized workflow for the synthesis of a methoxy-methyl-benzoquinone, which
could be adapted for the synthesis of the target compound.
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Generalized Synthesis Workflow

Starting Material
(e.g., 2-Methylhydroquinone)

Reagent:
(e.g., Methanol, Acid Catalys

—

)

Selective Methoxylation

Oxidizing Agent:
(e.q., Fremy's salt, H202/HNO3)

Oxidation

Purification
(e.g., Chromatography)

;

3-Methoxy-2,5-toluquinone

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-Methoxy-2,5-toluquinone.

Biological Activity

3-Methoxy-2,5-toluquinone is reported to have moderate antibacterial and antifungal effects.
[L][5][8][9]]10] It is a compound produced by the fungus Aspergillus sp. HPL Y-30,212.[1][10]
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Activity Details Reference
Antibacterial Moderate activity. [L1051819111.0]
Antifungal Moderate activity. [1105]1819][10]

Antimicrobial Activity Determination: A General Protocol

A standard method to quantify the antimicrobial activity of a compound is the determination of

the Minimum Inhibitory Concentration (MIC).

MIC Determination Workflow

Prepare serial dilutions of
3-Methoxy-2,5-toluquinone

'

Inoculate with standardized
bacterial/fungal suspension

'

Incubate under appropriate
conditions

Observe for visible growth

'

Determine MIC
(Lowest concentration with no growth)

Click to download full resolution via product page

A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).
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Signaling Pathways

The specific molecular mechanism of action and the signaling pathways affected by 3-
Methoxy-2,5-toluquinone have not been elucidated in the available literature. As an
antimicrobial agent, it could potentially interfere with various essential bacterial processes.

Below is a conceptual diagram illustrating potential targets for an antibacterial compound within

a bacterial cell.
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Conceptual diagram of potential antibacterial mechanisms of action.

Conclusion

3-Methoxy-2,5-toluquinone is a benzoquinone derivative with established, albeit moderately
characterized, antimicrobial properties. While its basic physicochemical characteristics are
documented, there is a notable lack of detailed public information regarding its synthesis,
comprehensive spectroscopic analysis, and specific mechanism of action. Further research is
warranted to fully elucidate its pharmacological potential and to explore the signaling pathways
involved in its antibacterial and antifungal activities. This guide serves as a foundational
resource, summarizing the current knowledge and highlighting areas for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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